2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C13H11F3N2OS2/c1-8-6-20-12(17-8)21-7-11(19)18-10-4-2-3-9(5-10)13(14,15)16/h2-6H,7H2,1H3,(H,18,19)
• InChI Key: PSIBIBOLEMQELQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C13H11F3N2OS2
• Molecular Weight: 332.4 g/mol

Description

2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide, also known as MTTP, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. In

Mechanism of Action

2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide works by inhibiting the activity of an enzyme known as fatty acid transport protein 4 (FATP4). This enzyme is responsible for transporting fatty acids into cells, which is necessary for the growth and survival of cancer cells. By inhibiting FATP4, 2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide prevents the uptake of fatty acids by cancer cells, leading to their death.
Biochemical and Physiological Effects:
2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide has been found to have several biochemical and physiological effects. In addition to its anti-cancer properties, 2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide has also been shown to improve insulin sensitivity in obese mice, indicating its potential use in the treatment of type 2 diabetes. Additionally, 2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide has been found to reduce triglyceride levels in the liver, which could be beneficial in the treatment of non-alcoholic fatty liver disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide in lab experiments is its specificity for FATP4, which makes it a valuable tool for studying the role of this enzyme in various biological processes. However, one limitation of using 2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide. One area of interest is in the development of new drugs that target FATP4 for the treatment of cancer and other diseases. Additionally, research could be conducted to further elucidate the biochemical and physiological effects of 2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide, as well as its potential use in combination with other drugs for the treatment of various diseases. Finally, further studies could be conducted to improve the solubility of 2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide in water, which would make it a more versatile tool for lab experiments.

Synthesis Methods

The synthesis of 2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide involves the reaction between 4-methyl-2-thiazolyl mercaptan and 3-(trifluoromethyl)phenylacetic acid chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography, yielding a white crystalline solid.

Scientific Research Applications

2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide has been found to have potential applications in various scientific fields. One such application is in the development of new drugs for the treatment of cancer. 2-[(4-methyl-1,3-thiazol-2-yl)thio]-N-[3-(trifluoromethyl)phenyl]acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.